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Compound of Interest

Compound Name: 2-Cyclopropylhexane

Cat. No.: B13801644

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Cyclopropylhexane. The information herein is intended to support research, development,
and quality control activities where this compound is utilized. This document details key
physical constants, presents standardized experimental protocols for their determination, and
illustrates the structure-property relationships.

Molecular Structure and Identity

2-Cyclopropylhexane is a cycloalkane derivative with the chemical formula CoH1s.[1] Its
structure consists of a hexane backbone substituted with a cyclopropyl group at the second
carbon position.

IUPAC Name: hexan-2-ylcyclopropane[2]

CAS Registry Number: 6976-28-9[2]

Molecular Formula: CoH1s[1]

SMILES: CCCCC(C)C1CC1[1]

The presence of the strained three-membered cyclopropyl ring and the flexible hexyl chain
influences its intermolecular interactions and, consequently, its bulk physical properties.
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Tabulated Physical Properties

The quantitative physical data for 2-Cyclopropylhexane are summarized in the table below for
quick reference and comparison.

Physical Property Value Units
Molecular Weight 126.24 g/mol
Boiling Point 143 °C
Melting Point -98 °C
Density 0.754 g/mL
Refractive Index 1.418 (unitless)

Data sourced from Stenutz.[1]

Detailed Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of
the key physical properties of liquid samples like 2-Cyclopropylhexane.

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[3]

Apparatus:

Thiele tube

Mineral oil

Thermometer (-10 to 200 °C range)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment
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e Heat source (Bunsen burner or microburner)
Procedure:
o Sample Preparation: Fill the Durham tube to about half-full with 2-Cyclopropylhexane.|[3]

o Capillary Tube Insertion: Place the capillary tube into the Durham tube with the open end
submerged in the liquid and the sealed end pointing upwards.[3]

o Assembly: Attach the Durham tube to the thermometer using a small rubber band, ensuring
the bottom of the tube is level with the thermometer bulb.[3]

o Heating: Place the assembly into the Thiele tube, which should be filled with mineral oil to a
level above the side-arm junction. Heat the side arm of the Thiele tube gently with a burner.
[3] The design of the tube ensures uniform heating of the sample through the circulation of
the oil.[3]

o Observation: As the temperature rises, air trapped in the capillary tube will slowly bubble out.
Upon reaching the boiling point, a continuous and rapid stream of bubbles will emerge from
the capillary tube.

» Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Density is determined by measuring the mass of a known volume of the liquid.[4][5]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)

Analytical balance (accurate to £0.001 g)

Thermometer

Distilled water (for calibration)

Procedure:
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e Calibration:

o

Thoroughly clean and dry the pycnometer.
o Measure and record the mass of the empty, dry pycnometer (m_empty).

o Fill the pycnometer with distilled water of a known temperature. Insert the stopper,
allowing excess water to exit through the capillary.

o Dry the exterior of the pycnometer and measure its mass (m_water).

o Record the temperature of the water. Using a reference table, find the density of water
(p_water) at this temperature.

o Calculate the volume of the pycnometer: V = (m_water - m_empty) / p_water.
e Measurement:
o Empty and dry the pycnometer.
o Fill the pycnometer with 2-Cyclopropylhexane.
o Measure the mass of the pycnometer filled with the sample (m_sample).
 Calculation:
o Calculate the mass of the 2-Cyclopropylhexane: mass_sample = m_sample - m_empty.
o Calculate the density of the sample: p_sample = mass_sample / V.

The refractive index, a measure of how light propagates through a substance, is a
characteristic constant.[6] An Abbe refractometer is a common instrument for this
measurement.

Apparatus:
o Abbe Refractometer

o Constant temperature water bath
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 Light source (typically built-in)

o Dropper or pipette

o Ethanol and lens paper for cleaning

Procedure:

 Calibration: Turn on the refractometer and the light source. If temperature control is required,

connect the instrument to the water bath set at the desired temperature (e.g., 20 °C).
Calibrate the instrument using a standard sample with a known refractive index.

o Sample Application: Open the prism assembly of the refractometer. Using a clean dropper,
place 2-3 drops of 2-Cyclopropylhexane onto the surface of the lower prism.

o Measurement: Close the prism assembly firmly. Look through the eyepiece and turn the
coarse adjustment knob until the light field comes into view. A boundary line separating a
light and dark region should be visible.

o Refining the Reading: Turn the fine adjustment knob to bring the boundary line into sharp
focus. If a colored fringe is visible, adjust the chromaticity compensator until the boundary is
a sharp, black-and-white line.

e Reading the Value: Adjust the knob so that the sharp boundary line intersects the crosshairs
in the eyepiece. Read the refractive index value from the instrument's scale.

» Cleaning: After the measurement, clean the prism surfaces thoroughly with ethanol and a
soft lens paper.

Structure-Property Relationships

The physical properties of 2-Cyclopropylhexane are a direct consequence of its molecular
structure. The following diagram illustrates the logical connections between its structural
features and its macroscopic physical constants.
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Molecular Structure of 2-Cyclopropylhexane
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Caption: Relationship between molecular structure and physical properties of 2-
Cyclopropylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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